Cas no 2680890-12-2 (3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid)

• Product Name: 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid
• CAS No: 2680890-12-2
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5636880
• PubChem ID: 165928999
• Update Time: 2025-06-11

3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287885
• 2680890-12-2
• 3-{2,2,2-trifluoro-N-[(3-methylphenyl)methyl]acetamido}propanoic acid
• 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid

• Inchi： 1S/C13H14F3NO3/c1-9-3-2-4-10(7-9)8-17(6-5-11(18)19)12(20)13(14,15)16/h2-4,7H,5-6,8H2,1H3,(H,18,19)
• InChI Key： BKJNRPSHPYULTG-UHFFFAOYSA-N
• SMILES： FC(C(N(CCC(=O)O)CC1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid

Comprehensive Overview of 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid (CAS No. 2680890-12-2)

The compound 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid (CAS No. 2680890-12-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a propanoic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the 3-methylphenyl group further enhances its lipophilicity, which is critical for improving membrane permeability in drug candidates.

In recent years, the demand for fluorinated compounds like 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid has surged due to their stability and metabolic resistance. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with enhanced pharmacokinetic properties. The compound's CAS No. 2680890-12-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its synthesis and applications are often discussed in forums focusing on green chemistry and sustainable drug development, as researchers seek eco-friendly alternatives to traditional synthetic methods.

One of the most intriguing aspects of 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid is its role in structure-activity relationship (SAR) studies. By modifying its functional groups, scientists can fine-tune its interactions with biological targets, such as enzymes or receptors. This has led to its exploration in precision medicine, where tailored compounds are designed for specific patient populations. The compound's trifluoromethyl group, in particular, is a hotspot for innovation, as it often enhances binding affinity and selectivity.

From an industrial perspective, CAS No. 2680890-12-2 is valued for its scalability and compatibility with modern flow chemistry techniques. These methods reduce waste and improve yield, addressing the pharmaceutical industry's push toward cost-effective manufacturing. Furthermore, the compound's stability under various conditions makes it a reliable candidate for high-throughput screening (HTS) platforms, which are essential for accelerating drug discovery pipelines.

In summary, 3-{2,2,2-trifluoro-N-(3-methylphenyl)methylacetamido}propanoic acid (CAS No. 2680890-12-2) represents a promising frontier in organic and medicinal chemistry. Its multifaceted applications, from drug design to agrochemical innovation, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable and targeted therapies for the future.